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Compound of Interest

Compound Name: 1,1,3,3-Tetramethoxypropane

Cat. No.: B013500 Get Quote

Introduction

1,1,3,3-Tetramethoxypropane (TMP) is a versatile and stable chemical reagent widely used in

organic synthesis as a synthetic equivalent of malondialdehyde (MDA).[1][2][3] Under acidic

conditions, TMP undergoes hydrolysis to generate the highly reactive MDA in situ.[1][2][4] This

method avoids the challenges associated with handling free MDA, which is unstable.[3] The

electrophilic nature of the resulting intermediate allows for reactions with a wide range of

nucleophiles, making TMP a crucial building block for the synthesis of diverse molecules,

particularly heterocyclic compounds and polymethine dyes.[5][6][7]

Core Application 1: Synthesis of Pyrimidine
Derivatives
The reaction of 1,1,3,3-tetramethoxypropane with N-C-N nucleophiles like ureas, thioureas,

and guanidines is a fundamental method for constructing the pyrimidine ring, a core structure in

many biologically active compounds and pharmaceuticals. The process involves an acid-

catalyzed cyclocondensation reaction.

General Reaction Mechanism
The synthesis begins with the acid-catalyzed hydrolysis of 1,1,3,3-tetramethoxypropane to

form the reactive malondialdehyde intermediate. This intermediate then undergoes a

condensation reaction with a dinucleophilic nitrogen-containing compound to form the

pyrimidine ring.
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Step 1: In Situ Generation of Malondialdehyde Step 2: Cyclocondensation

1,1,3,3-Tetramethoxypropane

Malondialdehyde (Reactive Intermediate)

+ H₂O, H⁺ Catalyst

N-C-N Nucleophile
(e.g., Urea, Guanidine)

Substituted Pyrimidine

Malondialdehyde

1,1,3,3-Tetramethoxypropane

Polymethine Precursor
(N,N'-Diphenylformamidine)

+ HCl (aq.)
50°C, 2h

Aniline

Symmetrical Cyanine Dye

+ NaOAc
EtOH, Reflux, 4h

Heterocyclic Ammonium Salt
(e.g., 3H-Indolium salt)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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